2-(2-Thienylsulfinyl)propionic acid

• Molecular Formula: C7H8O3S2
• Molecular Weight: 204.3 g/mol
• IUPAC Name: 2-thiophen-2-ylsulfinylpropanoic acid
• InChI: InChI=1S/C7H8O3S2/c1-5(7(8)9)12(10)6-3-2-4-11-6/h2-5H,1H3,(H,8,9)
• InChI Key: WTZRHBRAZUPKAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)S(=O)C1=CC=CS1

Description

2-(2-Thienylsulfinyl)propionic acid is a sulfur-containing derivative of propionic acid, characterized by a thiophene ring attached via a sulfinyl (-S=O) group to the propionic acid backbone.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The sulfinyl group distinguishes 2-(2-thienylsulfinyl)propionic acid from analogs with thienyl or sulfanyl substituents. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight	Substituent Group	Key Properties
2-(2-Thienyl)propionic acid	C₇H₈O₂S	156.20	Thienyl (-C₄H₃S)	White crystalline powder; research use
3-(2-Thienyl)propanoic acid	C₇H₈O₂S	156.20	Thienyl (-C₄H₃S)	High purity; used in synthesis
2-(6-Chloro-4-(trifluoromethyl)pyridin-2-ylsulfanyl)propionic acid	C₉H₇NO₂F₃SCl	285.67	Pyridinylsulfanyl (-S-C₅H₂ClF₃N)	Pharmaceutical impurity standard
3-Acetylthio-2-methylpropionic acid	C₆H₁₀O₃S	162.20	Acetylthio (-SCOCH₃)	Liquid formulation; synthetic intermediate

Key Observations :

• Molecular weights of thienyl derivatives (156.20 g/mol) are lower than pyridinylsulfanyl variants (285.67 g/mol), reflecting the impact of halogen and trifluoromethyl groups .

Implications :

Challenges :

• Sulfinyl group stability under reaction conditions may necessitate controlled oxidation steps.